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Compound of Interest

Compound Name: 2-Phenyl-L-phenylalanine

Cat. No.: B15234257

An In-depth Technical Guide to Phenylalanine and its Derivatives

Introduction

This technical guide provides a comprehensive overview of the structure and chemical
properties of L-Phenylalanine, a critical aromatic amino acid. Due to the ambiguity of the term
"2-Phenyl-L-phenylalanine,” which does not correspond to a standard chemical
nomenclature, this document will focus on the well-characterized L-Phenylalanine. Additionally,
as a potential interpretation of the user's request, this guide will also discuss the properties of
2-Amino-L-phenylalanine. This guide is intended for researchers, scientists, and professionals
in drug development who require detailed chemical and biological information on these
compounds.

L-Phenylalanine: Structure and Properties

L-Phenylalanine is an essential a-amino acid that is a fundamental building block of proteins.[1]
[2][3] It is characterized by a benzyl side chain, rendering it a nonpolar and hydrophobic
molecule.[1][4] The human body cannot synthesize L-Phenylalanine, and it must be obtained
from dietary sources such as meat, fish, eggs, and dairy products.[5]

Chemical Structure

The structure of L-Phenylalanine consists of a central chiral carbon atom bonded to an amino
group (-NH2), a carboxyl group (-COOH), a hydrogen atom, and a benzyl group (-CH2-C6H5).
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Chemical and Physical Properties

The physicochemical properties of L-Phenylalanine are summarized in the table below.

Property Value Reference
CAS Number 63-91-2 (1161718101101
Molecular Formula C9H11NO2 [51[71181[9]
Molecular Weight 165.19 g/mol [7181[11]

(2S)-2-amino-3-
IUPAC Name o [1](7]
phenylpropanoic acid

Melting Point 270-275 °C (decomposes) [10][12]
Solubility in Water 27 g/L

pKal (Carboxyl) 2.20 [8]
pKa2 (Amino) 9.09 [8]
Isoelectric Paoint (pl) 5.5 [8]
Appearance White to off-white crystalline [10][12]

powder
Odor Odorless [10][12]

Biological Role and Signaling Pathways

L-Phenylalanine is a precursor for the synthesis of several crucial biomolecules. In the body, it
is converted to L-tyrosine by the enzyme phenylalanine hydroxylase.[1][2] L-tyrosine is then a
precursor for the synthesis of catecholamine neurotransmitters (dopamine, norepinephrine, and
epinephrine) and the pigment melanin.[1][3]

Below is a simplified representation of the metabolic pathway of L-Phenylalanine.
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Metabolic pathway of L-Phenylalanine.

Experimental Protocols
Synthesis of L-Phenylalanine Derivatives

A study by Szilvasi and Vértessy (2022) describes a multi-enzyme pathway for the conversion
of L-phenylalanine into enantiomerically pure 1,2-amino alcohols.[13] A two-pot, four-step
sequential cascade reaction is detailed for the conversion of L-phenylalanine to (R)-1-
phenylethane-1,2-diol at a scale of approximately 500 mg.[13] The initial step involves the
deamination of L-phenylalanine using overexpressed tyrosine ammonia lyase in E. coli whole-
cells in a potassium phosphate buffer at pH 8.0.[13]

Bioconversion of L-Phenylalanine

Research by Zhu et al. (2020) outlines the bioconversion of L-phenylalanine into 2-
phenylethylamine using recombinant E. coli.[14] The protocol involves the use of resting cells
of E. coli MG1655 RARE containing two plasmids to facilitate the conversion. The reaction is
carried out at 30°C with an initial L-phenylalanine concentration of 5 mM.[14]

The workflow for a typical bioconversion experiment is illustrated below.
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Generalized workflow for bioconversion.
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2-Amino-L-phenylalanine

As "2-Phenyl-L-phenylalanine” is not a standard chemical name, it is possible that "2-Amino-
L-phenylalanine” was intended. This compound is a derivative of L-phenylalanine with an
additional amino group on the phenyl ring.

Chemical and Physical Properties

Property Value Reference
CAS Number 35987-78-1 [15]
Molecular Formula C9H12N202 [15]
Molecular Weight 180.2 g/mol [15]
Boiling Point 383.9 £ 32.0 °C (Predicted) [15]
Density 1.289 + 0.06 g/cm3 (Predicted) [15]
pKa 2.07 £ 0.10 (Predicted) [15]
Conclusion

L-Phenylalanine is a well-studied essential amino acid with a critical role in protein synthesis
and as a precursor to important neurotransmitters and melanin. Its chemical and physical
properties are well-documented, providing a solid foundation for its use in research and
development. While the query for "2-Phenyl-L-phenylalanine” did not yield a specific
compound, the information provided for L-Phenylalanine and its derivative, 2-Amino-L-
phenylalanine, offers a comprehensive resource for scientists and researchers in the field. The
provided experimental insights and pathway diagrams serve to further elucidate the context in
which these molecules are studied and utilized.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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